1-[(1-Methyltriazole-4-carbonyl)amino]-3-(oxolan-2-ylmethyl)thiourea

• IUPAC Name: 1-[(1-methyltriazole-4-carbonyl)amino]-3-(oxolan-2-ylmethyl)thiourea
• InChI: InChI=1S/C10H16N6O2S/c1-16-6-8(12-15-16)9(17)13-14-10(19)11-5-7-3-2-4-18-7/h6-7H,2-5H2,1H3,(H,13,17)(H2,11,14,19)
• InChI Key: KZTNKQFUBFQBSD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NNC(=S)NCC2CCCO2
• Molecular Formula: C10H16N6O2S
• Molecular Weight: 284.34 g/mol

Description

1-[(1-Methyltriazole-4-carbonyl)amino]-3-(oxolan-2-ylmethyl)thiourea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is known for its unique properties that make it a promising candidate for use in different research studies.

Scientific Research Applications

1-[(1-Methyltriazole-4-carbonyl)amino]-3-(oxolan-2-ylmethyl)thiourea has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anticancer activity, making it a promising candidate for use in cancer research. Additionally, it has been shown to have antifungal and antiviral properties, making it a potential candidate for use in the treatment of fungal and viral infections. It has also been studied for its potential use as a herbicide, due to its ability to inhibit plant growth.

Mechanism of Action

The mechanism of action of 1-[(1-Methyltriazole-4-carbonyl)amino]-3-(oxolan-2-ylmethyl)thiourea is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in various cellular processes. For example, it has been shown to inhibit the activity of ribonucleotide reductase, an enzyme that is involved in DNA synthesis. This inhibition leads to a decrease in the production of DNA, ultimately leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to inhibit the growth of fungal and viral cells. However, it has also been shown to have toxic effects on normal cells, making it necessary to carefully evaluate its use in various applications.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(1-Methyltriazole-4-carbonyl)amino]-3-(oxolan-2-ylmethyl)thiourea in lab experiments include its unique properties, such as its anticancer, antifungal, and antiviral activity. Additionally, it is relatively easy to synthesize and purify, making it a convenient candidate for use in various studies. However, its toxic effects on normal cells and its potential for environmental toxicity are significant limitations that need to be considered.

Future Directions

There are several future directions for research on 1-[(1-Methyltriazole-4-carbonyl)amino]-3-(oxolan-2-ylmethyl)thiourea. One potential direction is to study its potential use as a herbicide, due to its ability to inhibit plant growth. Additionally, further research is needed to fully understand its mechanism of action and to identify potential targets for its use in cancer, fungal, and viral research. Finally, research is needed to evaluate its potential environmental toxicity and to develop methods for its safe disposal.

Synthesis Methods

The synthesis of 1-[(1-Methyltriazole-4-carbonyl)amino]-3-(oxolan-2-ylmethyl)thiourea involves the reaction between 1-methyl-1H-1,2,3-triazole-4-carboxylic acid, oxalyl chloride, and thiourea. The reaction is carried out in the presence of a solvent, such as dichloromethane or chloroform, and a base, such as triethylamine or pyridine. The final product is obtained by purification using column chromatography.